Cas no 1359822-75-5 (8-Syn-methoxy-3-azabicyclo[3.2.1]octane)

• Product Name: 8-Syn-methoxy-3-azabicyclo[3.2.1]octane
• CAS No: 1359822-75-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6793051
• PubChem ID: 78149445
• Update Time: 2025-10-13

8-Syn-methoxy-3-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-syn-methoxy-3-azabicyclo[3.2.1]octane
• 1359822-75-5
• 8-Syn-methoxy-3-azabicyclo[3.2.1]octane

• Inchi： 1S/C8H15NO/c1-10-8-6-2-3-7(8)5-9-4-6/h6-9H,2-5H2,1H3
• InChI Key： AOTPNGCEROUNSR-UHFFFAOYSA-N
• SMILES： O(C)C1C2CNCC1CC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-Syn-methoxy-3-azabicyclo[3.2.1]octane

Professional Introduction to Compound with CAS No. 1359822-75-5 and Product Name: 8-Syn-methoxy-3-azabicyclo[3.2.1]octane

The compound with the CAS number 1359822-75-5 and the product name 8-Syn-methoxy-3-azabicyclo[3.2.1]octane represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic azapeptide derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of a methoxy group at the 8-position and the specific azabicyclo[3.2.1]octane core contribute to its distinctive chemical properties, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 8-Syn-methoxy-3-azabicyclo[3.2.1]octane as a lead compound in the design of novel therapeutic agents. Its structural motif, characterized by a fused three-membered nitrogen-containing ring, has been shown to exhibit favorable interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The methoxy substituent further enhances its pharmacological profile by modulating lipophilicity and metabolic stability, key factors in drug efficacy and bioavailability.

In the context of modern medicinal chemistry, the synthesis of complex cyclic peptides like 8-Syn-methoxy-3-azabicyclo[3.2.1]octane has been facilitated by advances in solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cycloaddition reactions. These methodologies have enabled the efficient construction of intricate molecular architectures while maintaining high enantiomeric purity, which is crucial for biological activity. The synthesis route involves multi-step organic transformations, including ring-closing metathesis and stereoselective functionalization, underscoring the compound's synthetic challenge and sophistication.

Biologically, 8-Syn-methoxy-3-azabicyclo[3.2.1]octane has been investigated for its potential role in modulating inflammatory pathways and neural signaling cascades. Preclinical studies suggest that this compound interacts with specific protein targets involved in pain perception and neurodegenerative diseases. The azabicyclo[3.2.1]octane scaffold mimics natural bioactive peptides, allowing it to penetrate cellular membranes effectively and exert its pharmacological effects at target sites with high specificity.

The methoxy group at position 8 plays a pivotal role in fine-tuning the compound's pharmacokinetic properties. Computational modeling studies have demonstrated that this substituent enhances binding affinity by optimizing van der Waals interactions and hydrogen bonding networks with protein receptors. Additionally, metabolic stability studies indicate that 8-Syn-methoxy-3-azabicyclo[3.2.1]octane exhibits prolonged half-life in vivo, suggesting its suitability for therapeutic applications requiring sustained activity.

Recent breakthroughs in structure-activity relationship (SAR) analysis have further elucidated the importance of stereochemistry in determining biological potency. The syn-selectivity of the azabicyclo[3.2.1]octane ring system is critical for achieving optimal pharmacological effects, as demonstrated by comparative studies involving racemic mixtures versus enantiomerically pure derivatives. This underscores the need for precise synthetic methodologies to isolate active enantiomers without compromising yield or purity.

The potential therapeutic applications of 8-Syn-methoxy-3-azabicyclo[3.2.1]octane are broad-ranging, encompassing conditions such as chronic pain syndromes, neuroinflammation, and cognitive disorders where peptide-based therapies have shown promise but limited efficacy due to poor membrane permeability or rapid degradation. By leveraging its unique structural features, this compound offers a novel approach to overcoming these challenges while maintaining high selectivity to minimize side effects.

Future directions in research involve exploring derivatization strategies to enhance solubility, improve oral bioavailability, and expand therapeutic indications beyond current scope. Techniques such as glycosylation or sulfation at strategic positions could further modulate pharmacokinetic profiles without sacrificing biological activity—a key consideration in drug development pipelines aiming for clinical translation.

In conclusion,8-Syn-methoxy-3-azabicyclo[3.2.1]octane (CAS No., 1359822-75-5) stands as a testament to the ingenuity of modern medicinal chemistry in designing sophisticated molecular entities with tailored biological functions through rational drug design principles combined with cutting-edge synthetic techniques.